Cas no 79443-10-0 (Ethanedione, bis(2-benzothiazolyl)-)

Ethanedione, bis(2-benzothiazolyl)- structure
79443-10-0 structure
Product Name:Ethanedione, bis(2-benzothiazolyl)-
CAS No:79443-10-0
MF:C16H8N2O2S2
MW:324.376920700073
CID:532830
PubChem ID:12729875
Update Time:2025-04-19

Ethanedione, bis(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanedione, bis(2-benzothiazolyl)-
    • 1,2-bis(1,3-benzothiazol-2-yl)ethane-1,2-dione
    • 79443-10-0
    • DTXSID90508287
    • Bis(1,3-benzothiazol-2-yl)ethane-1,2-dione
    • Inchi: 1S/C16H8N2O2S2/c19-13(15-17-9-5-1-3-7-11(9)21-15)14(20)16-18-10-6-2-4-8-12(10)22-16/h1-8H
    • InChI Key: FVKPEVIRWUVKJG-UHFFFAOYSA-N
    • SMILES: S1C(C(C(C2=NC3C=CC=CC=3S2)=O)=O)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 324.00271985g/mol
  • Monoisotopic Mass: 324.00271985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 116Ų
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.